Cas no 664991-83-7 (4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester)

• Product Name: 4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester
• CAS No: 664991-83-7
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• MDL: MFCD09027286
• CID: 501662
• PubChem ID: 44119572
• Update Time: 2025-11-01

4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[4-(2-oxiranylmethoxy)phenyl]-
• 4-(2-Oxiranylmethoxy)benzeneboronic acid pinacol ester
• 4-(Oxiran-2-ylmethoxy)phenylboronic acid, pinacol ester
• 4,4,5,5-tetramethyl-2-[4-(oxiran-2-ylmethoxy)phenyl]-1,3,2-dioxaborolane
• A-9130
• OR5962
• SCHEMBL6482288
• SMSGMQUMNANAOD-UHFFFAOYSA-N
• AKOS025293613
• 4,4,5,5-Tetramethyl-2-(4-(oxiran-2-ylmethoxy)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-TETRAMETHYL-2-(4-(OXIRAN-2-YLMETHOXY)PHENYL)-1,3,2-DIOXABOROLANE
• DTXSID00657295
• 4,4,5,5-Tetramethyl-2-{4-[(oxiran-2-yl)methoxy]phenyl}-1,3,2-dioxaborolane
• 4-(Oxiran-2-ylmethoxy)phenylboronic acid pinacol ester
• AMY1187
• F76128
• FT-0687836
• 664991-83-7
• MFCD09027286
• 4-(Oxiran-2-ylmethoxy)benzeneboronic acid, pinacol ester
• CS-0174662
• XH0354
• 4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester

• MDL： MFCD09027286
• Inchi： 1S/C15H21BO4/c1-14(2)15(3,4)20-16(19-14)11-5-7-12(8-6-11)17-9-13-10-18-13/h5-8,13H,9-10H2,1-4H3
• InChI Key： SMSGMQUMNANAOD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCC2CO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.15300
• Monoisotopic Mass: 276.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2A^2

Experimental Properties

• Density: 1.11
• Melting Point: 57-61℃
• Boiling Point: 387.6°C at 760 mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.515
• PSA: 40.22000
• LogP: 1.76340

4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester

Comprehensive Overview of 4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester (CAS No. 664991-83-7)

4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester (CAS No. 664991-83-7) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique epoxide-functionalized phenylboronic ester structure, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. Its pinacol ester group enhances stability, addressing common challenges in handling boronic acids under ambient conditions.

The growing interest in epoxide-containing compounds like 4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester stems from their applications in drug discovery and bioconjugation. Recent trends in AI-driven molecular design and green chemistry have further spotlighted this compound, as users often search for "sustainable boronic acid derivatives" or "epoxide reactivity in medicinal chemistry." Its dual functionality—combining boron-based reactivity with epoxide ring-opening potential—enables diverse transformations, aligning with the demand for multifunctional building blocks in synthetic workflows.

From an SEO perspective, this compound is often queried alongside terms like "CAS 664991-83-7 supplier," "epoxide boronic ester uses," and "pinacol ester stability." Researchers also explore its role in click chemistry and proteolysis-targeting chimeras (PROTACs), reflecting its relevance in cutting-edge therapeutic strategies. Analytical techniques such as NMR and HPLC are commonly employed to verify its purity, a detail frequently sought by quality control specialists.

In material science, 4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester contributes to the development of functionalized polymers and surface coatings. Its epoxide group allows covalent bonding with nucleophiles, while the boronic ester moiety facilitates dynamic covalent chemistry—a hot topic in self-healing materials. This dual reactivity answers frequent search queries like "boronic esters in smart materials" or "epoxides for polymer modification."

Handling and storage recommendations for this compound emphasize protection from moisture, a point often overlooked in user searches. Proper storage under inert atmosphere and at low temperatures ensures longevity, as the pinacol ester group may hydrolyze over time. This practical insight addresses common concerns like "boronic ester shelf life" and "handling air-sensitive reagents."

In summary, 4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester (CAS No. 664991-83-7) bridges multiple disciplines, from catalysis to biomaterials. Its adaptability to high-throughput screening and modular synthesis positions it as a staple in modern laboratories, resonating with trending searches on "scalable boronic acid chemistry" and "epoxide-based linkers." As research advances, this compound continues to unlock innovative applications across science and technology.